![molecular formula C22H21N7O2 B4063600 1-(3-methylphenyl)-4-[4-(4-nitrophenyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B4063600.png)
1-(3-methylphenyl)-4-[4-(4-nitrophenyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidine
Overview
Description
1-(3-methylphenyl)-4-[4-(4-nitrophenyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C22H21N7O2 and its molecular weight is 415.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 415.17567294 g/mol and the complexity rating of the compound is 616. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antiviral Activity
Pyrazolo[3,4-d]pyrimidines have been synthesized and evaluated for their potent antiviral activity, particularly against human enteroviruses, such as coxsackieviruses and enterovirus 71. These compounds exhibit remarkable specificity and efficacy in inhibiting enterovirus replication at nanomolar concentrations without apparent cytotoxic effects. Studies have shown that specific substituents, like the thiophene substituent, can significantly enhance antiviral activity (Chern et al., 2004).
Antimicrobial and Antibacterial Efficacy
Research on pyrazolo[3,4-d]pyrimidines has also demonstrated their potent antimicrobial and antibacterial properties. Compounds synthesized from this class have been tested and shown to exhibit significant inhibitory effects against various strains of bacteria, including gram-positive and gram-negative bacteria. This suggests their potential as effective antibacterial agents (Bondock et al., 2008; Beyzaei et al., 2017).
Anticancer Properties
Another significant area of research is the investigation of pyrazolo[3,4-d]pyrimidine derivatives for their anticancer activity. Studies have shown that certain derivatives can inhibit the growth of cancer cells, such as the MCF-7 human breast adenocarcinoma cell line, indicating their potential as anticancer agents. The search for compounds with higher efficacy and lower toxicity is ongoing, highlighting the importance of this class of compounds in cancer research (Abdellatif et al., 2014).
Combinatorial Synthesis and Privileged Structures
The pyrazolo[3,4-d]pyrimidine scaffold has been identified as a privileged structure for library synthesis, facilitating the rapid preparation of a wide array of compounds. This has enabled the exploration of various substitutions and modifications to optimize biological activity and selectivity for different targets. The ability to generate diverse libraries of compounds efficiently underscores the versatility and potential of pyrazolo[3,4-d]pyrimidines in drug discovery (Gregg et al., 2007).
Properties
IUPAC Name |
1-(3-methylphenyl)-4-[4-(4-nitrophenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N7O2/c1-16-3-2-4-19(13-16)28-22-20(14-25-28)21(23-15-24-22)27-11-9-26(10-12-27)17-5-7-18(8-6-17)29(30)31/h2-8,13-15H,9-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWYVBLXENFKVOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4CCN(CC4)C5=CC=C(C=C5)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N7O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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